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Compound of Interest

Compound Name: 2,4-Dibromofuran

Cat. No.: B1626847

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document summarizes the currently available information on 2,4-
Dibromofuran. It is important to note that this compound is not extensively studied, and much
of the data regarding its biological activity and specific experimental protocols are not available
in the public domain. Information from analogous compounds is provided for context where

direct data is absent.

Chemical Identity and Physicochemical Properties

2,4-Dibromofuran is a halogenated heterocyclic compound. Its fundamental properties are
summarized below.
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Property Value Source
CAS Number 32460-06-3

Molecular Formula CsH2Br20 [1]
Molecular Weight 225.87 g/mol [1]
IUPAC Name 2,4-dibromofuran [1]
Synonyms 2,4-Dibromo-furan [1]
Melting Point 31-32 °C [2]

Boiling Point (Predicted)

167.1 £20.0 °C

[2]

Density (Predicted)

2.159 + 0.06 g/cm3

[2]

Topological Polar Surface Area

13.1 A2

[1]

LogP (Predicted)

2.7

[1]

Spectroscopic Data

Detailed experimental spectroscopic data (NMR, IR, Mass Spectrometry) for 2,4-

Dibromofuran are not readily available in public databases. Researchers working with this

compound will need to perform their own analytical characterization.

Biological Activity and Potential Applications

Direct experimental evidence for the biological activity of 2,4-Dibromofuran is currently lacking

in the scientific literature. However, the furan scaffold and the presence of bromine substituents

suggest potential areas of interest for research and drug development.

The furan nucleus is a common motif in a wide range of biologically active compounds,

exhibiting antibacterial, antifungal, antiviral, anti-inflammatory, and anticancer properties. The

electron-rich nature of the furan ring allows for various interactions with biological

macromolecules.

Furthermore, halogenated furanones, which are structurally related to 2,4-Dibromofuran, have

been isolated from marine algae and are known to interfere with bacterial communication
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systems, a process known as quorum sensing. This activity can inhibit biofilm formation and
reduce the virulence of pathogenic bacteria. Given these precedents, 2,4-Dibromofuran could
be investigated for similar antimicrobial and anti-biofilm activities.

Experimental Protocols

Due to the absence of published studies on the biological effects of 2,4-Dibromofuran, no
specific experimental protocols can be cited. Researchers interested in evaluating this
compound would need to adapt general protocols for assessing activities such as:

» Antimicrobial Susceptibility Testing: Standard methods like broth microdilution or disk
diffusion assays could be used to determine the minimum inhibitory concentration (MIC)
against a panel of pathogenic bacteria and fungi.

e Quorum Sensing Inhibition Assays: Reporter gene assays using bacterial strains like
Chromobacterium violaceum or Vibrio harveyi can be employed to screen for quorum
sensing inhibitory activity.

« Biofilm Inhibition Assays: Crystal violet staining or confocal microscopy can be used to
quantify the effect of the compound on biofilm formation by relevant microorganisms.

o Cytotoxicity Assays: In vitro assays using various cell lines (e.g., HeLa, HepGZ2) are
necessary to assess the potential toxicity of the compound, which is a critical step in any
drug development pipeline.

Logical Relationships and Workflows

The following diagrams illustrate the general logical flow for the synthesis and initial biological
evaluation of a novel compound like 2,4-Dibromofuran.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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